Cas no 145964-33-6 ((R)-MOP)

(R)-MOP structure
(R)-MOP structure
Product Name:(R)-MOP
CAS No:145964-33-6
MF:C33H25OP
MW:468.524769544601
MDL:MFCD45964336
CID:64951
Update Time:2024-11-02

(R)-MOP Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(diphenylphosphino)-2'-methoxy-1,1'-binaphthyl (R)-MOP
    • (S)-2-diphenyphosphino,2'-methoxyl-1,1'-binaphthyl
    • (R)-(+)-2-(Diphenylphosphino)-2'-methoxy-1,1'-binaphthyl
    • (R)-(2'-Methoxy[1,1'-binaphthalen]-2-yl)diphenyl-phosphine
    • (R)-MOP
    • (R)-(+)-2-(Diphenylphosphino)-2-methoxy-1,1-binaphthyl
    • (R)-(+)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl
    • (R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • (S)-(-)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl
    • (R)-(+)-MOP
    • [(1R)-2'-METHOXY[1,1'-BINAPHTHALEN]-2-YL]DIPHENYL-PHOSPHINE
    • (S)-2-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • (S)-(-)-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • (S)-(-)-2-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • R-MOP >=94%
    • 98% (R)-MOP
    • MDL: MFCD45964336
    • Inchi: 1S/C33H25OP/c1-34-30-22-20-24-12-8-10-18-28(24)32(30)33-29-19-11-9-13-25(29)21-23-31(33)35(26-14-4-2-5-15-26)27-16-6-3-7-17-27/h2-23H,1H3
    • InChI Key: KRWTWSSMURUMDE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 468.16400
  • Monoisotopic Mass: 468.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 177-179°C
  • Boiling Point: 584.123°C at 760 mmHg
  • Flash Point: 386.1ºC
  • PSA: 22.82000
  • LogP: 7.42680
  • Solubility: Not determined
  • Sensitiveness: air sensitive
  • Specific Rotation: +67° ±2° (c 1, toluene)
  • Optical Activity: [α]20/D +94°, c = 0.5 in chloroform

(R)-MOP Security Information

(R)-MOP Pricemore >>

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